2,6-Dimethyl-L-tyrosyl-N-(3-phenylpropyl)-D-alaninamide
2,6-Dimethyl-L-tyrosyl-N-(3-phenylpropyl)-D-alaninamide
Brand Name:
Vulcanchem
CAS No.:
123689-66-7
VCID:
VC0047547
InChI:
InChI=1S/C23H31N3O3/c1-15-12-19(27)13-16(2)20(15)14-21(24)23(29)26-17(3)22(28)25-11-7-10-18-8-5-4-6-9-18/h4-6,8-9,12-13,17,21,27H,7,10-11,14,24H2,1-3H3,(H,25,28)(H,26,29)/t17-,21+/m1/s1
SMILES:
CC1=CC(=CC(=C1CC(C(=O)NC(C)C(=O)NCCCC2=CC=CC=C2)N)C)O
Molecular Formula:
C23H31N3O3
Molecular Weight:
397.5 g/mol
2,6-Dimethyl-L-tyrosyl-N-(3-phenylpropyl)-D-alaninamide
CAS No.: 123689-66-7
Main Products
VCID: VC0047547
Molecular Formula: C23H31N3O3
Molecular Weight: 397.5 g/mol
| CAS No. | 123689-66-7 |
|---|---|
| Product Name | 2,6-Dimethyl-L-tyrosyl-N-(3-phenylpropyl)-D-alaninamide |
| Molecular Formula | C23H31N3O3 |
| Molecular Weight | 397.5 g/mol |
| IUPAC Name | (2S)-2-amino-3-(4-hydroxy-2,6-dimethylphenyl)-N-[(2R)-1-oxo-1-(3-phenylpropylamino)propan-2-yl]propanamide |
| Standard InChI | InChI=1S/C23H31N3O3/c1-15-12-19(27)13-16(2)20(15)14-21(24)23(29)26-17(3)22(28)25-11-7-10-18-8-5-4-6-9-18/h4-6,8-9,12-13,17,21,27H,7,10-11,14,24H2,1-3H3,(H,25,28)(H,26,29)/t17-,21+/m1/s1 |
| Standard InChIKey | DGIVTTGQFOQCPP-UTKZUKDTSA-N |
| Isomeric SMILES | CC1=CC(=CC(=C1C[C@@H](C(=O)N[C@H](C)C(=O)NCCCC2=CC=CC=C2)N)C)O |
| SMILES | CC1=CC(=CC(=C1CC(C(=O)NC(C)C(=O)NCCCC2=CC=CC=C2)N)C)O |
| Canonical SMILES | CC1=CC(=CC(=C1CC(C(=O)NC(C)C(=O)NCCCC2=CC=CC=C2)N)C)O |
| Synonyms | 2,6-dimethyl-L-tyrosyl-N-(3-phenylpropyl)-D-alaninamide 2,6-dimethyltyrosyl-N-(3-phenylpropyl)alaninamide SC 39566 SC-39566 |
| PubChem Compound | 9824220 |
| Last Modified | Nov 11 2021 |
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